Cas no 6903-80-6 (CREATINOLO-PHOSPHATE,SODIUMSALT)

• Product Name: CREATINOLO-PHOSPHATE,SODIUMSALT
• CAS No: 6903-80-6
• MF: C₄H₁₀N₃Na₂O₄P
• MW: 241.09320306778
• CID: 972965
• PubChem ID: 51346595
• Update Time: 2025-04-19

CREATINOLO-PHOSPHATE,SODIUMSALT Chemical and Physical Properties

Names and Identifiers

• CREATINOLO-PHOSPHATE,SODIUMSALT
• LogP
• Disodium 2-(N-methylcarbamimidamido)ethyl phosphate
• Sodium 2-(1-methylguanidino)ethyl phosphate
• GUANIDINE, N-METHYL-N-(2-(PHOSPHONOOXY)ETHYL)-, SODIUM SALT (1:2)
• disodium 2-[carbamimidoyl(methyl)amino]ethyl phosphate
• Guanidine, 1-(2-hydroxyethyl)-1-methyl-, dihydrogen phosphate (ester), calcium salt (1:1)
• 6903-80-6
• 3PL85389NX
• FT-0652725
• AKOS015914876
• A836323
• Q27257868
• GUANIDINE, N-METHYL-N-(2-(PHOSPHONOOXY)ETHYL)-, DISODIUM SALT
• GUANIDINE, 1-(2-HYDROXYETHYL)-1-METHYL-, DI-H PHOSPHATE, DISODIUM SALT
• GUANIDINE, 1-(2-HYDROXYETHYL)-1-METHYL-, DIHYDROGEN PHOSPHATE (ESTER), DISODIUM SALT
• Neoton
• CREATINOLFOSFATE SODIUM [WHO-DD]
• UNII-3PL85389NX
• Creatinolfosfate disodium

• Inchi： 1S/C4H12N3O4P.2Na/c1-7(4(5)6)2-3-11-12(8,9)10;;/h2-3H2,1H3,(H3,5,6)(H2,8,9,10);;/q;2*+1/p-2
• InChI Key： SJDIYXXTYDHARQ-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OCCN(C(=N)N)C.[Na+].[Na+]

Computed Properties

• Exact Mass: 241.0206
• Monoisotopic Mass: 241.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Experimental Properties

• PSA: 97.87
• LogP: 0.59740